3-(4-methylphenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine

• Molecular Formula: C17H14N4S
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 3-(4-methylphenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• InChI: InChI=1S/C17H14N4S/c1-12-7-9-14(10-8-12)16-18-19-17-21(16)20-15(11-22-17)13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key: KDIZYCUTBQXPKK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C3N2N=C(CS3)C4=CC=CC=C4

Description

3-(4-methylphenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is a chemical compound that has gained significant attention in scientific research due to its potential application in the field of medicine. This compound is a member of the triazolothiadiazine family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 3-(4-methylphenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is not fully understood. However, studies have suggested that this compound exerts its biological activity by interfering with various cellular processes. For example, this compound has been shown to inhibit the activity of enzymes that are essential for cancer cell growth. Additionally, 3-(4-methylphenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine has been shown to modulate the inflammatory response by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-methylphenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine have been extensively studied. This compound has been shown to exhibit potent cytotoxic activity against cancer cells by inducing apoptosis. Additionally, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Furthermore, 3-(4-methylphenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine has been shown to exhibit antibacterial activity by disrupting bacterial cell membranes.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-methylphenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine in lab experiments include its potent biological activity, high selectivity, and low toxicity. However, the limitations of using this compound include its high cost and limited availability. Additionally, the synthesis of this compound requires specialized equipment and expertise, which may limit its use in some laboratories.

Future Directions

There are several future directions for the research and development of 3-(4-methylphenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine. One potential direction is the optimization of the synthesis method to reduce the cost and increase the yield of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential application in the treatment of various diseases. Furthermore, the development of new analogs of 3-(4-methylphenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine may lead to the discovery of more potent and selective compounds with diverse biological activities.

Synthesis Methods

The synthesis of 3-(4-methylphenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine involves the reaction of 4-methylphenyl hydrazine and phenyl isothiocyanate in the presence of a catalyst. This reaction leads to the formation of the corresponding thiourea intermediate, which then undergoes cyclization with triethyl orthoacetate to yield the desired triazolothiadiazine compound. The synthesis of this compound has been optimized to ensure high yields and purity.

Scientific Research Applications

3-(4-methylphenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine has shown promising results in various scientific research studies. This compound has been studied for its potential application in the treatment of cancer, inflammation, and bacterial infections. Studies have shown that this compound exhibits potent anticancer activity by inhibiting the growth of cancer cells. Additionally, this compound has been shown to possess anti-inflammatory properties and can effectively reduce inflammation in various animal models. Furthermore, 3-(4-methylphenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine has been shown to exhibit antibacterial activity against various bacterial strains.